Cas no 1354486-66-0 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid
• CAS No: 1354486-66-0
• MF: C₁₉H₂₅NO₅
• MW: 347.405505895615
• CID: 3045998
• PubChem ID: 26192682
• Update Time: 2025-10-30

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecar
• AKOS015838066
• (2S,4S)-1-(tert-butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)pyrrolidine-2-carboxylic acid
• (2S,4S)-4-(2,3-dihydro-1H-inden-5-yloxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• AKOS005265019
• 1354486-66-0

• Inchi： 1S/C19H25NO5/c1-19(2,3)25-18(23)20-11-15(10-16(20)17(21)22)24-14-8-7-12-5-4-6-13(12)9-14/h7-9,15-16H,4-6,10-11H2,1-3H3,(H,21,22)/t15-,16-/m0/s1
• InChI Key： SEDQHCXTLUYVOX-HOTGVXAUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](OC2C=CC3=C(C=2)CCC3)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 347.17327290g/mol
• Monoisotopic Mass: 347.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.1Ų

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid

Introduction to (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid (CAS No. 1354486-66-0)

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid (CAS No. 1354486-66-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a 2,3-dihydro-1H-inden-5-yloxy substituent, and a chiral pyrrolidine backbone. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) group in (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid serves as a versatile protecting group for the amino functionality of the pyrrolidine ring. This protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal using mild acidic conditions. The presence of the Boc group allows for the selective manipulation of other functional groups in the molecule without interference from the amino group.

The 2,3-dihydro-1H-inden-5-yloxy substituent is another key feature of this compound. Indane derivatives are known for their biological activities and have been extensively studied in the development of drugs targeting various therapeutic areas, including central nervous system disorders, cancer, and cardiovascular diseases. The indanone moiety provides a rigid and planar structure that can enhance the binding affinity and selectivity of the molecule towards specific biological targets.

The chiral pyrrolidine backbone in (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid is crucial for its potential applications in drug discovery. Chirality plays a vital role in determining the biological activity and pharmacokinetic properties of small molecules. The (2S,4S) configuration ensures that the compound can interact with specific receptors or enzymes in a stereoselective manner, which is essential for optimizing therapeutic efficacy and minimizing side effects.

Recent research has highlighted the importance of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this intermediate exhibit potent inhibitory activity against specific kinases involved in cancer progression. Additionally, its structural features make it an attractive candidate for the design of inhibitors targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases.

In the context of medicinal chemistry, (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid can be used as a building block for the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced susceptibility to enzymatic degradation. The flexibility and reactivity of this compound allow chemists to introduce various functional groups and modifications to tailor its biological activity and pharmacokinetic profile.

The synthesis of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid typically involves several steps, including the formation of the pyrrolidine ring with the desired stereochemistry, introduction of the Boc protecting group, and attachment of the indanone substituent. Advanced synthetic methods such as asymmetric catalysis and transition-metal-catalyzed coupling reactions have been employed to achieve high yields and enantioselectivities in these transformations.

In conclusion, (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,3-dihydro-1H-inden-5-yloxy)-2-pyrrolidinecarboxylic acid (CAS No. 1354486-66-0) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to explore new avenues for utilizing this compound in drug discovery and development.